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Introduction
Fertility Awareness-Based Methods (FABMs) are a collection of practices used to determine the

fertile and infertile phases of a woman's menstrual cycle. Traditionally, these methods have

relied on observing physical signs such as cervical mucus and basal body temperature. The

advent of hormonal monitoring has significantly enhanced the accuracy and reliability of

FABMs. One of the key biomarkers in this advanced approach is Pregnanediol-3-Glucuronide

(PdG), the primary urinary metabolite of progesterone.

Progesterone levels rise significantly after ovulation and are crucial for preparing the uterine

lining for implantation and supporting a potential pregnancy. Consequently, the detection of a

sustained rise in urinary PdG provides a non-invasive and reliable confirmation that ovulation

has occurred. This is a critical piece of information for individuals and couples practicing

FABMs for either achieving or avoiding pregnancy. These application notes provide a
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comprehensive overview of the role of PdG testing in fertility awareness, detailed protocols for

its measurement, and quantitative data to support research and development in this field.

Progesterone Metabolism and PdG Production
Progesterone is primarily synthesized in the corpus luteum of the ovary after ovulation. It

undergoes metabolism mainly in the liver, where it is converted to various metabolites. The

major pathway involves the reduction of progesterone to pregnanediol, which is then

conjugated with glucuronic acid to form the water-soluble compound, Pregnanediol-3-

Glucuronide (PdG).[1] PdG is then excreted in the urine. The concentration of PdG in urine

correlates well with serum progesterone levels, providing a reliable, non-invasive window into

progesterone activity.[2]
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Figure 1: Progesterone Metabolism to Urinary PdG.

Quantitative Data on Urinary PdG Levels
Urinary PdG levels fluctuate predictably throughout the menstrual cycle, providing clear

indicators of the different hormonal phases. The following table summarizes typical urinary PdG

concentrations during a normal ovulatory cycle.
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Menstrual Cycle
Phase

Timing
Typical Urinary
PdG Levels
(µg/mL)

Typical Urinary
PdG Levels (ng/mg
Creatinine)

Follicular Phase
Day 1 of menses to

LH surge
< 5.0[3] 346 - 1719[4]

Periovulatory Phase
24-48 hours around

ovulation

Slight increase may

be noted[3]

3-7.5 µg/mL (as per

Mira)[3]

Luteal Phase
From ovulation to next

menses
5.0 - 25.0[3] 3994 - 10860[4]

Confirmation of

Ovulation
Post-ovulation

> 5.0 for 3

consecutive days[4]
-

Note: PdG levels can vary significantly between individuals. Therefore, establishing a baseline

and observing the pattern of change is often more informative than relying on absolute values

alone.[3]

Accuracy of Fertility Awareness-Based Methods
Incorporating PdG Testing
The inclusion of hormonal monitoring, particularly PdG testing, has been shown to improve the

effectiveness of FABMs for avoiding pregnancy. The table below provides a comparison of the

effectiveness of various FABMs.
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Fertility Awareness-Based
Method

Perfect Use (Unintended
Pregnancy Rate per 100
Women per Year)

Typical Use (Unintended
Pregnancy Rate per 100
Women per Year)

Cervical Mucus Method (CMM)

Only
3.0%[5] 23.0%[5]

Sympto-Thermal Method

(STM)
0.4%[6] 1.8%[7]

Electronic Hormonal Fertility

Monitor (EHFM) (Detects LH

and Estrogen)

2.0%[5] 12.0%[5]

Marquette Model (MM) with

Monitor (LH & Estrogen)

and/or Mucus

0% (Monitor Only)[6] 2 - 6.8% (Monitor Only)[6]

Methods Incorporating PdG

Testing

High specificity (100%) for

confirming ovulation[8]

Varies based on the specific

protocol and user adherence

Note: "Perfect use" refers to the effectiveness when the method is used correctly and

consistently according to instructions. "Typical use" reflects effectiveness among all women

who use the method, including those who use it inconsistently or incorrectly.

Experimental Protocols
Accurate and reliable measurement of urinary PdG is paramount for its application in fertility

awareness. The two most common laboratory methods for quantifying urinary PdG are

Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS).

Protocol 1: Urinary PdG Measurement by Competitive
ELISA
This protocol is a general guideline based on commercially available competitive ELISA kits.

1. Principle: In a competitive ELISA, unlabeled PdG in the urine sample competes with a fixed

amount of enzyme-labeled PdG for a limited number of binding sites on a specific anti-PdG
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antibody. The amount of enzyme-labeled PdG that binds to the antibody is inversely

proportional to the concentration of PdG in the sample.

2. Materials:

Microtiter plate pre-coated with a secondary antibody (e.g., goat anti-rabbit IgG)

PdG standard solutions

Urinary PdG controls

Anti-PdG antibody (primary antibody)

PdG-enzyme conjugate (e.g., PdG-peroxidase)

Wash buffer concentrate

Substrate solution (e.g., TMB)

Stop solution (e.g., 1N HCl)

Deionized water

Microplate reader

3. Sample Preparation:

Collect first-morning urine samples to ensure consistency.

Centrifuge samples at approximately 800 x g for 10 minutes to remove any particulate

matter.

Store samples at -20°C if not for immediate use.

Thaw frozen samples and bring them to room temperature before the assay.

Dilute urine samples in the provided assay buffer. The dilution factor will need to be

optimized but typically ranges from 1:50 to 1:200.
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4. Assay Procedure:

Prepare all reagents, standards, and samples as per the kit instructions.

Add 50 µL of standard, control, or diluted sample to the appropriate wells.

Add 25 µL of the PdG-enzyme conjugate to each well.

Add 25 µL of the anti-PdG antibody to each well.

Incubate the plate for a specified time (e.g., 2 hours) at room temperature, usually with

gentle shaking.

Wash the plate multiple times (e.g., 4 times) with 300 µL of wash buffer per well.

Add 100 µL of the substrate solution to each well and incubate for a specified time (e.g., 30

minutes) at room temperature, protected from light.

Add 50 µL of the stop solution to each well to terminate the reaction.

Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader

within 15 minutes of adding the stop solution.

5. Data Analysis:

Calculate the average absorbance for each set of standards, controls, and samples.

Generate a standard curve by plotting the absorbance of the standards against their known

concentrations.

Determine the concentration of PdG in the samples by interpolating their absorbance values

from the standard curve.

Multiply the calculated concentration by the dilution factor to obtain the final PdG

concentration in the original urine sample.

It is recommended to normalize the PdG concentration to creatinine levels to account for

variations in urine dilution.
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Figure 2: Competitive ELISA Workflow for Urinary PdG.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b7821471/docs?utm_src=pdf-body-img#application-of-pregnanediol-testing-in-fertility-awareness-methods-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Urinary PdG Measurement by LC-MS/MS
This protocol provides a general framework for the quantitative analysis of urinary PdG using

LC-MS/MS.

1. Principle: Liquid chromatography (LC) separates the components of the urine sample, and

tandem mass spectrometry (MS/MS) provides highly specific and sensitive detection and

quantification of the target analyte, PdG.

2. Materials:

Liquid chromatography system coupled to a tandem mass spectrometer

Appropriate LC column (e.g., C18)

PdG analytical standard

Stable isotope-labeled internal standard (e.g., d4-PdG)

Methanol, acetonitrile, formic acid (LC-MS grade)

Deionized water

Autosampler vials

3. Sample Preparation:

Thaw frozen urine samples and vortex to ensure homogeneity.

In an autosampler vial, combine a small volume of the urine sample (e.g., 10 µL) with a

larger volume of a solution containing the internal standard in a mixture of organic solvent

and water (e.g., 990 µL of 50% methanol in water). This results in a significant dilution (e.g.,

1:100).[9]

Vortex the mixture thoroughly.

4. LC-MS/MS Analysis:

LC Conditions:
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Column: e.g., C18 column (e.g., 3.0 x 100 mm, 1.7 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up

to a high percentage to elute the analyte, and then return to the initial conditions for

equilibration.

Flow Rate: e.g., 0.5 mL/min

Column Temperature: e.g., 50°C

MS/MS Conditions:

Ionization Mode: Electrospray ionization (ESI), typically in negative mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both PdG and the

internal standard need to be optimized.

5. Data Analysis:

Integrate the peak areas for the MRM transitions of PdG and the internal standard.

Calculate the peak area ratio of PdG to the internal standard.

Generate a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.

Determine the concentration of PdG in the samples from the calibration curve.

Multiply by the dilution factor to obtain the final concentration.

Normalize to creatinine concentration.
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Hormonal Regulation of the Menstrual Cycle
The fluctuations in PdG are a direct result of the complex interplay of hormones governed by

the Hypothalamic-Pituitary-Ovarian (HPO) axis. Understanding this signaling pathway is

essential for interpreting PdG test results in the context of fertility.
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Figure 3: Hormonal Feedback Loops of the HPO Axis.

During the follicular phase, Follicle-Stimulating Hormone (FSH) stimulates follicular growth in

the ovary, leading to a rise in estrogen. High levels of estrogen eventually trigger a surge in

Luteinizing Hormone (LH), which induces ovulation.[10] Following ovulation, the ruptured

follicle develops into the corpus luteum, which begins to produce large amounts of

progesterone.[11] This rise in progesterone (and consequently urinary PdG) is the hallmark of

the luteal phase and serves to confirm that ovulation has occurred. Progesterone, in turn,
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exerts negative feedback on the hypothalamus and pituitary, suppressing the release of GnRH,

FSH, and LH, thus preventing the development of new follicles.[12]

Conclusion
The integration of urinary pregnanediol testing into fertility awareness methods represents a

significant advancement in reproductive health monitoring. For researchers, scientists, and

drug development professionals, understanding the underlying physiology, quantitative

aspects, and analytical methodologies of PdG measurement is crucial. The protocols and data

presented here provide a foundational resource for the application of PdG testing in clinical

research, the development of new fertility monitoring technologies, and the broader study of

female reproductive endocrinology. The non-invasive nature and high specificity of urinary PdG

testing make it an invaluable tool for confirming ovulation and assessing luteal phase health,

thereby empowering individuals with more precise and reliable information about their fertility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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